molecular formula C3H5BaO7P B13845629 Hydroxypyruvic Acid Phosphate Barium Salt (>90%)

Hydroxypyruvic Acid Phosphate Barium Salt (>90%)

Cat. No.: B13845629
M. Wt: 321.37 g/mol
InChI Key: GWEFHGBQPRKFJF-UHFFFAOYSA-N
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Description

Hydroxypyruvic Acid Phosphate Barium Salt is a chemical compound with the molecular formula C3H5O7P•1.5Ba. . This compound is a barium salt of hydroxypyruvic acid phosphate and is used in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

Hydroxypyruvic Acid Phosphate Barium Salt can be synthesized through the reaction of hydroxypyruvic acid with barium hydroxide. The reaction typically involves mixing an aqueous solution of hydroxypyruvic acid with barium hydroxide under controlled conditions to form the barium salt .

Industrial Production Methods

Industrial production of Hydroxypyruvic Acid Phosphate Barium Salt involves large-scale synthesis using similar reaction conditions as in the laboratory. The process includes the purification of the product to achieve the desired purity levels for various applications .

Chemical Reactions Analysis

Types of Reactions

Hydroxypyruvic Acid Phosphate Barium Salt can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various acids and bases for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different carboxylic acids, while reduction can produce alcohols .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

Hydroxypyruvic Acid Phosphate Barium Salt is unique due to its specific barium salt form, which imparts distinct properties and applications compared to other similar compounds. Its barium content makes it particularly useful in certain industrial and research contexts where barium’s properties are advantageous .

Properties

Molecular Formula

C3H5BaO7P

Molecular Weight

321.37 g/mol

InChI

InChI=1S/C3H5O7P.Ba/c4-2(3(5)6)1-10-11(7,8)9;/h1H2,(H,5,6)(H2,7,8,9);

InChI Key

GWEFHGBQPRKFJF-UHFFFAOYSA-N

Canonical SMILES

C(C(=O)C(=O)O)OP(=O)(O)O.[Ba]

Origin of Product

United States

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